Cas no 1803728-97-3 (2,3-Dichloro-4-methylmandelic acid)

2,3-Dichloro-4-methylmandelic acid structure
1803728-97-3 structure
Product Name:2,3-Dichloro-4-methylmandelic acid
CAS No:1803728-97-3
MF:C9H8Cl2O3
MW:235.064021110535
CID:4705622
Update Time:2023-08-15

2,3-Dichloro-4-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichloro-4-methylmandelic acid
    • Inchi: 1S/C9H8Cl2O3/c1-4-2-3-5(7(11)6(4)10)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
    • InChI Key: VKLSYSIJUUOOCS-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C)C=CC=1C(C(=O)O)O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Topological Polar Surface Area: 57.5

2,3-Dichloro-4-methylmandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015027845-250mg
2,3-Dichloro-4-methylmandelic acid
1803728-97-3 97%
250mg
470.40 USD 2021-05-31
Alichem
A015027845-500mg
2,3-Dichloro-4-methylmandelic acid
1803728-97-3 97%
500mg
790.55 USD 2021-05-31
Alichem
A015027845-1g
2,3-Dichloro-4-methylmandelic acid
1803728-97-3 97%
1g
1,579.40 USD 2021-05-31
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